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Compound of Interest

Compound Name: Fmoc-AOAc-OH

Cat. No.: B557817

Essential Safety and Handling Guide for Fmoc-
AOAc-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Fmoc-AOAc-OH (CAS 123106-21-8). Adherence to these protocols is essential for ensuring
a safe laboratory environment and maintaining regulatory compliance. While a specific Safety
Data Sheet (SDS) for Fmoc-AOAc-OH is not readily available, this guidance is based on best
practices for handling structurally similar Fmoc-protected amino acids and carboxylic acids.

Immediate Safety and Hazard Assessment

Fmoc-AOACc-OH is a chemical reagent that requires careful handling. Based on data for similar
compounds, it may cause skin and eye irritation.[1][2] Inhalation of dust particles should be
avoided.[1][2]

Key Physicochemical Properties:
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Property

Value

CAS Number

123106-21-8[3]

Molecular Formula

C17H15NO5[3]

Molecular Weight

313.3 g/mol [3]

Appearance

Solid

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Fmoc-AOAc-OH to minimize exposure risks.
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PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[1][4] A face shield is
recommended when there is a
significant risk of splashing or

dust generation.[1]

Protects against eye irritation
from dust particles or

accidental splashes.[1][5]

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile gloves).
[1][4][6] Gloves should be
inspected before use and
changed immediately upon

contamination.[1]

Prevents skin contact and

potential irritation.[1]

Body Protection

A standard or chemical-
resistant lab coat must be worn
and fully buttoned.[1][4]

Protects clothing and skin from

spills and splashes.[5]

Respiratory Protection

All handling of the solid
compound should occur in a
well-ventilated area, preferably
within a certified chemical
fume hood.[1] If engineering
controls are insufficient, a
NIOSH-approved respirator is
required.[1][7]

Minimizes the inhalation of
potentially harmful dust

particles.[1]

Footwear

Fully enclosed shoes made of

a chemical-resistant material.

[1]

Protects feet from spills and

dropped objects.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation:

e Ensure a clean and organized workspace, preferably within a chemical fume hood.[1]
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» Verify that all necessary PPE is available and in good condition.
e Have appropriate spill cleanup materials readily accessible.

2. Weighing and Transfer:

o Carefully weigh the desired amount of Fmoc-AOAc-OH on a weigh boat or paper inside a
fume hood to contain any dust.[1]

» Use a spatula for transferring the solid. Avoid actions that could generate dust, such as
pouring from a height.[1]

3. Dissolution (if applicable):

e When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
« If the solvent is volatile, ensure adequate ventilation.

4. Post-Handling:

o Decontaminate any surfaces and equipment that may have come into contact with the
chemical.

 Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,
then eye protection).[1]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Disposal Plan: Managing Fmoc-AOAc-OH Waste

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.[2] Under no circumstances should this chemical be disposed of down the drain or
in regular waste streams.[8]

Waste Segregation and Collection:
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Waste Type Collection Procedure Container Labeling

Place all disposable materials

contaminated with Fmoc-

AOACc-OH (e.g., gloves, weigh "Hazardous Waste" and "Solid
Solid Waste boats, paper towels) in a waste contaminated with

dedicated, clearly labeled Fmoc-AOAc-OH".[2]

hazardous waste container.[1]

[2][8]

Collect solutions containing

Fmoc-AOAc-OH in a separate,

labeled, and sealed container

for liquid chemical waste.[8] "Hazardous Waste" and the
Liquid Waste This may be classified as chemical name of the

halogenated or non-
halogenated solvent waste
depending on the solvent
used.[8]

contents, including solvents.[8]

Unused/Expired Solid

Place the solid waste in a
clearly labeled, sealed
container. The original
container is ideal if it is in good

condition.[2]

"Hazardous Waste," the full
chemical name "Fmoc-AOAc-
OH," and the approximate

quantity.[2]

Storage and Final Disposal:

o Store sealed waste containers in a designated, well-ventilated, and secure Satellite
Accumulation Area (SAA) away from incompatible materials.[2]

o Arrange for collection and disposal through your institution's Environmental Health and
Safety (EHS) department or a certified hazardous waste management company.[2]

Experimental Workflow and Safety Protocols
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Caption: Workflow for the safe handling and disposal of Fmoc-AOAc-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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